2-(Pyridin-2-YL)propanenitrile

• Molecular Formula: C8H8N2
• Molecular Weight: 132.16 g/mol
• IUPAC Name: 2-pyridin-2-ylpropanenitrile
• InChI: InChI=1S/C8H8N2/c1-7(6-9)8-4-2-3-5-10-8/h2-5,7H,1H3
• InChI Key: QIFCCMQWTPKAJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=CC=CC=N1

Description

2-(Pyridin-2-YL)propanenitrile is a useful research compound. Its molecular formula is C8H8N2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a dried flask under nitrogen was added dimethyl sulphoxide (100 ml) and tosmic (20.95 g, 107.3 mmol). The reaction mixture was cooled to 0° C. before potassium t-butoxide (33.35° g, 297.1 mmol) was added. After 5 min, methanol (3.7 ml) was added followed by 1-(2-pyridinyl)ethanone (10 g, 32.5 mmol) and the reaction mixture was stirred at room temperature for 18 h. The reaction mixture was poured in brine:hexane:ethyl acetate (50:25:25). The organic extracts were dried (Na2SO4) and concentrated in vacuo to yield a crude oil. The oil was purified by flash chromatography eluting with ethyl acetate:hexane (3:7) to give the title compound as a brown solid (8.26 g, 76%).